Cas no 212127-81-6 (2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative featuring a dihydropyran moiety, making it a valuable intermediate in organic synthesis and cross-coupling reactions. Its stable dioxaborolane ring enhances shelf life and handling, while the tetramethyl substitution improves solubility in common organic solvents. The dihydropyran group offers versatility in further functionalization, particularly in Suzuki-Miyaura couplings and other transition-metal-catalyzed transformations. This compound is particularly useful in pharmaceutical and materials science research, where precise boron incorporation is required. Its well-defined structure and reactivity profile make it a reliable choice for constructing complex molecular architectures.

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

212127-81-6 structure

Product Name:2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:212127-81-6

MF:C₁₁H₁₉BO₃

MW:210.077763795853

MDL:MFCD22189459

CID:2121325

PubChem ID:15836633

Update Time:2025-05-28

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- 2-(5,6-dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(3,6-dihydro-2H-pyran-5-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 3,6-dihydropyran-5-boronic ester
- (5,6-Dihydro-2H-pyran-3-yl)boronic acid pinacol ester
- 2H-Pyran, 3,6-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- ABXRLUFQGNZBME-UHFFFAOYSA-N
- SB12727
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro
- 5,6-Dihydro-2H-pyran-3-boronic Acid Pinacol Ester
- SCHEMBL570904
- AKOS025146760
- CS-0052268
- 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-3,6-dihydro-2H-pyran
- AS-36644
- MFCD22189459
- Z1509679445
- DTXSID30578747
- 212127-81-6
- SY046642
- EN300-761585
- DB-291894
- MIA12781
- 827-656-8
- 2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- MDL： MFCD22189459
- Inchi： 1S/C11H19BO3/c1-10(2)11(3,4)15-12(14-10)9-6-5-7-13-8-9/h6H,5,7-8H2,1-4H3
- InChI Key： ABXRLUFQGNZBME-UHFFFAOYSA-N
- SMILES： O1B(C2=CCCOC2)OC(C)(C)C1(C)C

Computed Properties

Exact Mass: 210.1427246g/mol
Monoisotopic Mass: 210.1427246g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7

Experimental Properties

Boiling Point: 238.6±50.0°C at 760 mmHg

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119002860-250mg	2-(5,6-Dihydro-2h-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95%	250mg	$404.46	2023-09-02
Alichem	A119002860-1g	2-(5,6-Dihydro-2h-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95%	1g	$1048.95	2023-09-02
Chemenu	CM135205-250mg	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95+%	250mg	$343	2021-08-05
Chemenu	CM135205-1g	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95+%	1g	$776	2021-08-05
Ambeed	A476744-250mg	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	98%	250mg	$252.0	2024-07-28
Ambeed	A476744-1g	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	98%	1g	$634.0	2024-07-28
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD295080-250mg	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	98+%	250mg	￥944.0	2022-03-01
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD295080-1g	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	98+%	1g	￥3398.0	2022-03-01
Chemenu	CM135205-250mg	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95%+	250mg	$***	2023-03-31
Chemenu	CM135205-1g	2-(5,6-Dihydro-2H-pyran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	212127-81-6	95%+	1g	$***	2023-03-31